Cas no 2648915-66-4 ((2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methoxypropanoic acid)

• Product Name: (2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methoxypropanoic acid
• CAS No: 2648915-66-4
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5804839
• PubChem ID: 165573952
• Update Time: 2025-07-16

(2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1578290
• (2S)-2-[3-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3-methoxypropanoic acid
• 2648915-66-4
• (2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methoxypropanoic acid

• Inchi： 1S/C26H30N2O6/c1-33-15-23(25(30)31)27-24(29)13-22(16-7-6-8-16)28-26(32)34-14-21-19-11-4-2-9-17(19)18-10-3-5-12-20(18)21/h2-5,9-12,16,21-23H,6-8,13-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t22?,23-/m0/s1
• InChI Key： JJYTZBNIDJOMCZ-WCSIJFPASA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(N[C@H](C(=O)O)COC)=O)C1CCC1)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on (2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methoxypropanoic acid

Introduction to (2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methoxypropanoic Acid (CAS No. 2648915-66-4)

(2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methoxypropanoic acid, identified by its CAS number 2648915-66-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, which includes a cyclobutyl moiety, an amino group, and a fluoren-9-ylmethoxycarbonyl moiety. These structural features contribute to its unique chemical properties and biological interactions, which are being thoroughly investigated in various research settings.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The (2S)-2-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methoxypropanoic acid stands out as a potential candidate due to its complex molecular architecture and the presence of pharmacophores that are known to interact with biological targets.

One of the most compelling aspects of this compound is its ability to engage with specific enzymes and receptors that play crucial roles in disease mechanisms. For instance, the cyclobutyl group can influence the binding affinity of the molecule to its target, while the fluoren-9-ylmethoxycarbonyl moiety can enhance metabolic stability and bioavailability. These features make it an attractive scaffold for drug design and optimization.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as asymmetric catalysis and protecting group strategies, is essential to achieve the desired stereochemical configuration. These synthetic challenges have driven innovation in synthetic methodologies and have contributed to the broader understanding of molecular construction in medicinal chemistry.

Recent studies have begun to explore the pharmacological properties of this compound in vitro and in vivo. Preliminary findings suggest that it may exhibit potent activity against certain types of cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival. Additionally, its potential anti-inflammatory effects have been observed in cell culture models, indicating its promise as a therapeutic agent for inflammatory diseases.

The incorporation of the fluoren-9-ylmethoxycarbonyl group into the molecular structure not only enhances stability but also provides a platform for further derivatization. This allows researchers to modify various aspects of the molecule, such as solubility and pharmacokinetic properties, to improve its overall efficacy as a drug candidate. Such modifications are critical for translating preclinical findings into clinical applications.

In conclusion, (2S)-2-3-cyclobutyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methoxypropanoic acid (CAS No. 2648915-66-4) represents a significant advancement in pharmaceutical research. Its complex structure, unique functional groups, and promising biological activities position it as a valuable compound for further investigation. As research continues to uncover new therapeutic applications, this molecule is poised to play a crucial role in the development of next-generation pharmaceuticals.